Cas no 874779-57-4 (4-Amino-3-bromo-5-chlorobenzoic acid)

• Product Name: 4-Amino-3-bromo-5-chlorobenzoic acid
• CAS No: 874779-57-4
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 1072773
• PubChem ID: 28820672
• Update Time: 2025-04-20

4-Amino-3-bromo-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-5-chlorobenzoic acid
• SCHEMBL3525792
• AKOS026672295
• 4-Amino-3-bromo-5-chlorobenzoicacid
• FS-5468
• 4-amino-3-bromo-5-chloro-benzoic acid
• EN300-768776
• A929585
• 874779-57-4
• QTSPNDOXYFHEGV-UHFFFAOYSA-N
• DTXSID70651700
• CS-0267963

• MDL： MFCD03407830
• Inchi： 1S/C7H5BrClNO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H,11,12)
• InChI Key： QTSPNDOXYFHEGV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1N)Cl

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų